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Compound of Interest

1-(3-Methoxypropyl)-4-
Compound Name:
piperidinamine

Cat. No.: B103848

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 1-(3-Methoxypropyl)-4-piperidinamine,
a key intermediate in pharmaceutical synthesis. The document outlines its various synonyms
and identifiers as found in chemical literature, presents its physicochemical properties, details a
synthesis protocol, and illustrates its role in the development of the selective 5-HT4 receptor
agonist, Prucalopride.

Chemical Identity and Synonyms

1-(3-Methoxypropyl)-4-piperidinamine is known by a variety of names in chemical databases
and literature. A comprehensive list of these synonyms and identifiers is provided below for
clear identification and cross-referencing.
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Identifier Type Identifier Source
1-(3-Methoxypropyl)-4-

Systematic Name _( o .yp Py N/A
piperidinamine
1-(3-methoxypropyl)piperidin-

IUPAC Name ( ] ypropybpip [1][2]
4-amine

CAS Number 179474-79-4 [11[21[3114]

Molecular Formula C9H20N20 [11[3]

Molecular Weight 172.27 g/mol [1][2]14]

EINECS Number 431-950-8 [1]

PubChem CID 12088093 [1]

DSSTox Substance ID DTXSID80477332 [1]
4-Amino-1-(3-

Synonym - [11[3][4]
methoxypropyl)piperidine
1-(3-Methoxypropyl)piperidin-

Synonym ( _ ypropyhpip [1][3]
4-amine
4-Piperidinamine, 1-(3-

Synonym [11[2][3]
methoxypropyl)-

Synonym Prucalopride Impurity 12 [1]
Prucalopride Succinate

Synonym [31[4]

intermediate B

Physicochemical Properties

A summary of the key physical and chemical properties of 1-(3-Methoxypropyl)-4-

piperidinamine is presented in the table below. This data is essential for handling, storage,

and application in a laboratory setting.
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Property Value Source
Appearance Colourless to Pale Yellow QOil [4]
Boiling Point 249 °C [3][4]
Density 0.946 g/cm?3 [31[4]
Flash Point 105 °C [3114]
pKa 10.49 + 0.20 (Predicted) [31[4]

Room temperature, in a dark,
Storage Temperature ) [31[4]
inert atmosphere

N Slightly soluble in Chloroform
Solubility [4]
and Methanol

Role in Pharmaceutical Synthesis

1-(3-Methoxypropyl)-4-piperidinamine is a crucial synthetic intermediate in the production of
Prucalopride.[3][4] Prucalopride is a selective 5-HT4 receptor agonist used for the treatment of
chronic constipation.[4] The relationship between the intermediate, the final active
pharmaceutical ingredient (API), and its biological target is illustrated below.
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Synthetic and Biological Pathway Overview

Experimental Protocol: Synthesis of 1-(3-
Methoxypropyl)-4-piperidinamine

The following is a documented method for the synthesis of 1-(3-Methoxypropyl)-4-
piperidinamine from N-(1-(3-methoxypropyl)piperidin-4-yl)acetamide.[4]

Materials:
¢ N-(1-(3-methoxypropyl)piperidin-4-yl)acetamide (10.72g, 0.05mol)
e HCI-methanol solution (0.5M, 180ml)

e Dichloromethane
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Procedure:

Add N-(1-(3-methoxypropyl)piperidin-4-yl)acetamide to the HCI-methanol solution.

Control the temperature of the reaction mixture at 20-25°C.

Monitor the reaction for completion.

Upon completion, filter the reaction mixture.

Wash the filter cake with dichloromethane.

Dry the resulting product to obtain 1-(3-Methoxypropyl)-4-piperidinamine.
Results:

 Yield: 96.4%

e Purity: 99.7%

The workflow for this synthesis is depicted in the diagram below.
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Reaction
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Synthesis Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b103848?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/1-_3-Methoxypropyl_-4-piperidinamine
https://pubchem.ncbi.nlm.nih.gov/compound/1-_3-Methoxypropyl_-4-piperidinamine
https://veeprho.com/impurities/1-3-methoxypropyl-piperidine-4-amine/
https://www.lookchem.com/casno179474-79-4.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB62589756.htm
https://www.benchchem.com/product/b103848#synonyms-for-1-3-methoxypropyl-4-piperidinamine-in-chemical-literature
https://www.benchchem.com/product/b103848#synonyms-for-1-3-methoxypropyl-4-piperidinamine-in-chemical-literature
https://www.benchchem.com/product/b103848#synonyms-for-1-3-methoxypropyl-4-piperidinamine-in-chemical-literature
https://www.benchchem.com/product/b103848#synonyms-for-1-3-methoxypropyl-4-piperidinamine-in-chemical-literature
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b103848?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b103848?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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